Cas no 1797746-05-4 (2-{[1-(2-phenoxypropanoyl)piperidin-4-yl]oxy}pyridine-3-carbonitrile)

• Product Name: 2-{[1-(2-phenoxypropanoyl)piperidin-4-yl]oxy}pyridine-3-carbonitrile
• CAS No: 1797746-05-4
• MF: C₂₀H₂₁N₃O₃
• MW: 351.399044752121
• CID: 5406985
• Update Time: 2025-06-13

2-{[1-(2-phenoxypropanoyl)piperidin-4-yl]oxy}pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-[1-(2-phenoxypropanoyl)piperidin-4-yl]oxypyridine-3-carbonitrile
• 2-{[1-(2-phenoxypropanoyl)piperidin-4-yl]oxy}pyridine-3-carbonitrile

• Inchi： 1S/C20H21N3O3/c1-15(25-17-7-3-2-4-8-17)20(24)23-12-9-18(10-13-23)26-19-16(14-21)6-5-11-22-19/h2-8,11,15,18H,9-10,12-13H2,1H3
• InChI Key： MOKDFTGLTVDGQS-UHFFFAOYSA-N
• SMILES： C1(OC2CCN(C(=O)C(OC3=CC=CC=C3)C)CC2)=NC=CC=C1C#N

Additional information on 2-{[1-(2-phenoxypropanoyl)piperidin-4-yl]oxy}pyridine-3-carbonitrile

Comprehensive Overview of 2-{[1-(2-phenoxypropanoyl)piperidin-4-yl]oxy}pyridine-3-carbonitrile (CAS No. 1797746-05-4)

The compound 2-{[1-(2-phenoxypropanoyl)piperidin-4-yl]oxy}pyridine-3-carbonitrile (CAS No. 1797746-05-4) is a sophisticated heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including a piperidine core, pyridine ring, and carbonitrile functional group, make it a versatile intermediate for drug discovery and material science applications. Researchers are increasingly exploring its potential as a kinase inhibitor or G-protein-coupled receptor (GPCR) modulator, aligning with current trends in targeted therapy development.

In recent years, the demand for small molecule modulators like 2-{[1-(2-phenoxypropanoyl)piperidin-4-yl]oxy}pyridine-3-carbonitrile has surged due to their applications in precision medicine. The compound's molecular weight (C20H21N3O3) and lipophilicity profile suggest favorable bioavailability, a critical factor in oral drug formulation. Its structure-activity relationship (SAR) is frequently discussed in forums focusing on fragment-based drug design, a hot topic in computational chemistry circles.

The synthesis of 1797746-05-4 typically involves multi-step organic reactions, including N-acylation of the piperidine moiety and nucleophilic aromatic substitution for pyridine functionalization. Analytical techniques such as HPLC purity analysis and LC-MS characterization are essential for quality control, addressing common queries about compound validation protocols in research publications. The phenoxypropanoyl side chain contributes to its metabolic stability, a frequently searched term in ADME studies.

From an industrial perspective, 2-{[1-(2-phenoxypropanoyl)piperidin-4-yl]oxy}pyridine-3-carbonitrile represents a valuable building block for high-value fine chemicals. Its patent landscape reveals applications in crop protection formulations, responding to growing interest in sustainable agrochemicals. The cyano group offers derivatization opportunities through click chemistry reactions, a technique dominating recent chemical biology literature.

Environmental considerations of 1797746-05-4 are increasingly relevant, with studies examining its biodegradation pathways and ecotoxicological profile. These aspects address trending searches about green chemistry metrics in synthetic protocols. The compound's crystallographic data and polymorphism behavior are also subjects of interest for pharmaceutical solid-state chemistry specialists.

In analytical applications, the UV-Vis absorption characteristics of 2-{[1-(2-phenoxypropanoyl)piperidin-4-yl]oxy}pyridine-3-carbonitrile make it suitable for fluorescence labeling studies, connecting to popular research on molecular probes. Its logP value and hydrogen bonding capacity frequently appear in discussions about drug-likeness prediction algorithms, reflecting the pharmaceutical industry's focus on AI-assisted molecular design.

The commercial availability of CAS 1797746-05-4 through specialty chemical suppliers has expanded its accessibility for high-throughput screening campaigns. Quality specifications often include ≥95% HPLC purity and detailed spectroscopic documentation, addressing frequent purchaser inquiries about material authentication. Storage typically recommends -20°C under inert atmosphere, a common concern in compound stability forums.

Emerging research explores the structure-property relationships of 2-{[1-(2-phenoxypropanoyl)piperidin-4-yl]oxy}pyridine-3-carbonitrile in polymeric materials, tapping into the growing field of functional organic materials. The compound's thermal stability and solubility parameters are critical for these applications, corresponding with searches about material characterization techniques.

Regulatory aspects of 1797746-05-4 comply with standard REACH certification requirements, a frequently searched compliance topic. Its safety data sheet (SDS) information emphasizes standard laboratory precautions, reflecting the research community's heightened focus on chemical handling best practices.

Future directions for this compound may involve catalytic asymmetric synthesis of its chiral centers or development as a pharmacophore in multi-target drug discovery - both trending subjects in medicinal chemistry conferences. The continued study of 2-{[1-(2-phenoxypropanoyl)piperidin-4-yl]oxy}pyridine-3-carbonitrile exemplifies the intersection of traditional organic synthesis with modern drug development paradigms.